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Compound of Interest

Compound Name: Urea ammonium nitrate

Cat. No.: B1144233

This technical support center provides researchers, scientists, and agricultural professionals
with troubleshooting guides and frequently asked questions (FAQSs) to improve the nitrogen use
efficiency (NUE) of Urea Ammonium Nitrate (UAN) in experimental settings.

Troubleshooting Guides
This section addresses specific issues that may arise during agricultural research with UAN,
offering potential causes and actionable solutions.

1. High Nitrogen Loss After UAN Application

e Question: Our field trial is showing significant nitrogen loss after UAN application. What are
the potential causes and how can we mitigate this?

o Answer: High nitrogen loss from UAN applications can be attributed to three primary
pathways: ammonia volatilization, nitrate leaching, and denitrification.[1] The urea
component of UAN is particularly susceptible to volatilization, while the nitrate portion is
prone to leaching and denitrification.[1][2]

Potential Causes and Solutions:
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Potential Cause

Description

Recommended Solutions
in Experimental Protocols

Ammonia Volatilization

The conversion of urea to
ammonia gas, which is then
lost to the atmosphere. This is
most significant when UAN is
applied to the soil surface
without incorporation,
especially on high pH soils, in
warm and windy conditions, or
on fields with high crop
residue.[3][4]

- Incorporate UAN: Inject or
subsurface band UAN into the
soil.[5][6] Injection can reduce
ammonia loss to less than 1%
of the applied nitrogen.[5] -
Use Urease Inhibitors: Treat
UAN with a urease inhibitor
containing N-(n-butyl)
thiophosphoric triamide
(NBPT).[1][7] Studies have
shown that NBPT can reduce
ammonia volatilization by an
average of 52-61%.[1][8] -
Timing of Application: Apply
UAN when temperatures are
cool and winds are calm to

minimize volatilization.[9]

Nitrate Leaching

The downward movement of
nitrate with soil water below
the root zone. This is a
concern in sandy soils and
areas with high rainfall or

excessive irrigation.[10]

- Use Nitrification Inhibitors:
Treat UAN with a nitrification
inhibitor such as
dicyandiamide (DCD) or 3,4-
dimethylpyrazole phosphate
(DMPP).[11] These products
slow the conversion of
ammonium to nitrate, keeping
nitrogen in a more stable form.
[11] - Split Applications: Apply
UAN in multiple smaller doses
throughout the growing season
to better match crop nitrogen
demand and reduce the
amount of nitrate susceptible

to leaching at any given time.

[7]
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- Improve Soil Drainage:
Implement practices to
improve soil aeration and

) ] ] drainage. - Use Nitrification
The microbial conversion of o ) )
] ] Inhibitors: As with leaching,
nitrate to nitrogen gases (N20 o
) nitrification inhibitors can
o and N2) in saturated, ]
Denitrification ) ) N reduce the amount of nitrate
anaerobic soil conditions.[8] ) o
o ) available for denitrification.[11]
This is common in poorly ] o
] ) - Avoid Application Before
drained or compacted soils. ) )
Heavy Rainfall: If possible,

time applications to avoid
periods of prolonged soil

saturation.[12]

2. Inconsistent Crop Response to UAN

e Question: We are observing inconsistent or lower-than-expected crop yield and biomass in
our UAN trials. What factors could be causing this?

o Answer: Inconsistent crop response to UAN can be due to a variety of factors including
improper application, nitrogen loss, and unfavorable environmental conditions.

Potential Causes and Solutions:
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Poor Application Technique

Non-uniform application across
plots can lead to variability in
crop growth. Surface
broadcasting of UAN can be
less effective than subsurface
placement, especially in no-till
systems with heavy residue.
[13]

- Calibrate Equipment: Ensure
application equipment is
properly calibrated for uniform
distribution. - Subsurface
Application: Utilize injection or
dribble banding to place UAN
below the crop residue and
closer to the root zone.[5][6] A
study showed that injection of
UAN reduced the optimal N
rate by 25 kg N/ha compared

to surface-banding.[5]

Nitrogen Unavailability

The applied nitrogen may not
be available to the crop when it
is most needed due to losses
or immobilization in crop

residue.

- Synchronize Application with
Crop Demand: Time UAN
applications to coincide with
periods of rapid crop nitrogen
uptake, such as the V4 to V6
stage in corn.[7] - Use
Stabilizers: Employ urease
and/or nitrification inhibitors to
ensure nitrogen remains in the
root zone and available for a

longer period.[2][7]
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- Soil Testing: Conduct

thorough soil analysis before

Soil pH, temperature, and starting the trial to understand
moisture significantly impact baseline nutrient levels, pH,
) ] nitrogen transformations and and organic matter content.
Soil and Environmental o ] )
availability.[14] For instance, [15] - Monitor Weather
Factors ) ) ) .
high soil pH can increase Conditions: Record
ammonia volatilization from temperature, rainfall, and wind
surface-applied UAN.[14] speed during and after

application to correlate with

nitrogen loss potential.[16]

3. Phytotoxicity Symptoms After Foliar UAN Application

e Question: Our experimental plots show leaf burn and tissue damage after foliar application of
UAN. How can we prevent this?

o Answer: Foliar application of UAN can cause phytotoxicity, often referred to as leaf scorch or
burn, which can negatively impact crop health and yield if severe.[17][18]

Potential Causes and Solutions:
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High UAN Concentration

The concentration of UAN in
the spray solution is too high,
leading to direct damage to

leaf tissue.

- Dilute with Water: Mix UAN
with sufficient water to reduce
the nitrogen concentration.[16]
- Adhere to Recommended
Rates: Follow established
guidelines for foliar N rates at
different crop growth stages.
For example, for corn, no more
than 60 Ib/ac of N as UAN is
recommended between the V3
to V7 stage.[18]

Application Timing and

Conditions

Applying foliar UAN during hot,
dry, and sunny conditions
increases the risk of leaf burn
as the solution dries quickly on
the leaves, concentrating the

salts.

- Apply During Cool, Humid
Conditions: Spray in the early
morning or late evening when
temperatures are lower and
humidity is higher to allow for
better absorption.[9] - Avoid
Windy Conditions: High winds
can cause rapid drying and
uneven application, increasing

the risk of phytotoxicity.

Crop Growth Stage

Younger, more tender leaf
tissue is more susceptible to
burn. Foliar application after
the V7 growth stage in corn is
generally not recommended
due to the risk of significant
yield decrease.[17][18]

- Apply at Appropriate Growth
Stages: Target applications to
earlier vegetative stages when
the crop can better tolerate it
and recover from any minor

damage.

Nozzle Type

Flat fan nozzles produce fine
droplets that can concentrate
on the leaf surface, increasing
the risk of burn compared to

streaming nozzles that create

- Use Streaming Nozzles: For
later season applications,
consider using streaming

nozzles to direct more of the
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larger droplets that tend to roll UAN to the soil and minimize

off the leaves and onto the soil.  leaf contact.[16]

Frequently Asked Questions (FAQs)

1. What are the primary forms of nitrogen in UAN and how do they become available to plants?

UAN solution is typically composed of about 50% urea, 25% ammonium, and 25% nitrate.[2]
The nitrate portion is immediately available for plant uptake.[2] The ammonium fraction is also
readily available to plants but can also be held by soil colloids. The urea portion must first be
converted to ammonium by the urease enzyme in the soil before it can be taken up by the plant
or converted to nitrate.[2]

2. What is the role of urease and nitrification inhibitors with UAN?

« Urease inhibitors, such as NBPT, block the action of the urease enzyme, slowing the
conversion of urea to ammonium.[1] This is crucial for reducing ammonia volatilization when
UAN is applied to the soil surface.[1]

« Nitrification inhibitors, such as DCD and DMPP, slow the conversion of ammonium to nitrate
by inhibiting the activity of Nitrosomonas bacteria.[11] This helps to reduce the risk of
nitrogen loss through nitrate leaching and denitrification.[11]

3. When is the best time to apply UAN?

The optimal timing for UAN application depends on the crop's nitrogen demand. For many row
crops, a split application approach is recommended, with a portion applied at or near planting
and the remainder as a sidedress application during the period of rapid vegetative growth (e.g.,
V4-V6 in corn).[7] This strategy helps to synchronize nitrogen availability with crop uptake,
improving NUE.[7]

4. How do soil properties influence UAN efficiency?
Soil properties play a critical role in the fate of UAN.

» Soil pH: High soil pH (alkaline conditions) increases the potential for ammonia volatilization
from the urea and ammonium components of UAN.[14]
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o Soil Texture: Sandy soils with low cation exchange capacity are more prone to nitrate

leaching, while heavy clay soils are more susceptible to denitrification when saturated.[10]

» Organic Matter: Soils with higher organic matter content can have higher urease activity,

potentially leading to faster urea hydrolysis and increased volatilization risk if not

incorporated.

5. Can UAN be tank-mixed with herbicides or other pesticides?

Yes, UAN is often used as a carrier for herbicides and other pesticides, which can save a trip

across the field. However, it is crucial to check the labels of both the UAN and the pesticide for

compatibility. A jar test is always recommended before mixing a large batch to ensure there is

no precipitation or adverse reaction. Some pesticide formulations may not be compatible with

UAN, and mixing UAN with certain herbicides can sometimes increase the risk of crop injury

(phytotoxicity).[16]

Quantitative Data Summary

Table 1: Effect of UAN Application Method on Ammonia Volatilization and Corn Yield

o Ammonia-N Loss Corn Grain Yield
Application Method . Reference
(% of applied N) (bul/ac)
Surface-Banded 15.3-32.5% [5]
Injection <1% [5]
Broadcast UAN - 154 [19]
Anhydrous Ammonia
180 [19]

(Injected)

Table 2: Impact of Nitrogen Stabilizers on Nitrogen Loss and Maize Yield with UAN
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Ammonia Nitrous Oxide
(NHs) (N20) Maize Yield
Treatment o L Reference
Emission Emission Increase
Reduction Reduction
Urease Inhibitor -13.0%
13.0% _ - [11]
(NBPT) (increase)
Nitrification
. -23.510 -28.7%
Inhibitors ) 31.4% 21.3% [11]
(increase)
(DCD/DMPP)
Urease +
Nitrification 7.0 - 28.1% (total [11]
Inhibitors (NBPT N loss reduction)
+ DMPP)

Experimental Protocols

1. Protocol for Measuring Ammonia Volatilization from UAN

This protocol is a generalized guide based on the principles of the modified passive flux
method.

o Objective: To quantify ammonia volatilization from surface-applied UAN with and without a
urease inhibitor.

o Materials:

o Circular experimental plots (minimum 300 ft apart to avoid cross-contamination).[13]

[¢]

UAN solution (with and without NBPT).

[e]

Application equipment (e.g., backpack sprayer with a calibrated nozzle).

[e]

Passive flux ammonia samplers (e.g., glass tubes coated with oxalic acid).[13]

o

Rotating mast (10 ft tall) for each plot.[13]
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o Weather station to record temperature, humidity, wind speed, and rainfall.

o Spectrophotometer for colorimetric analysis of ammonium.

e Procedure:

o Plot Setup: Establish replicated circular plots for each treatment (e.g., UAN, UAN + NBPT,
control).

o Mast Installation: Place a rotating mast at the center of each plot.

o Sampler Placement: Attach passive flux samplers to the mast at multiple heights (e.g., 1.5,
2.5,4.8,7.4,and 9.8 ft).[13]

o Background Measurement: Collect background ammonia samples before fertilizer
application.

o UAN Application: Uniformly apply the UAN treatments to their respective plots at the
desired rate.

o Sample Collection: Collect the samplers at predetermined intervals (e.g., 6, 12, 24, 48, 72
hours, and then daily for up to 21 days).[13] Replace with fresh samplers at each interval.

o Sample Analysis: Extract the collected ammonia from the samplers with deionized water
and analyze for ammonium concentration using a spectrophotometer.[13]

o Data Calculation: Calculate the vertical flux of ammonia by summing the horizontal flux at
each measurement height, subtracting the background measurements.[13]

2. Protocol for Assessing Phytotoxicity of Foliar-Applied UAN

This protocol provides a framework for visually assessing and quantifying crop injury from foliar
UAN applications.

o Objective: To evaluate the phytotoxicity of different concentrations of foliar-applied UAN on a
specific crop.

o Materials:
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o Experimental plots with a uniform stand of the target crop.
o UAN solution.
o Sprayer calibrated for foliar application.

o Rating scale for visual assessment of phytotoxicity (e.g., 0-100%, where 0 = no injury and
100 = complete plant death).

o Camera for photographic documentation.

e Procedure:

o Treatment Preparation: Prepare different concentrations of UAN spray solutions (e.g., 5%,
10%, 20% N in solution). Include a water-only control.

o Application: Apply the treatments to replicated plots at a specific crop growth stage.
Record the environmental conditions (temperature, humidity, time of day) during
application.

o Visual Assessment: Visually assess and score the percentage of leaf area showing
phytotoxicity symptoms (e.g., chlorosis, necrosis, leaf tip burn) at set intervals after
application (e.g., 1, 3, 7, and 14 days).[20]

o Data Collection: In addition to visual scores, other parameters like plant height, biomass,
and ultimately yield can be measured to determine the impact of the phytotoxicity.

o Data Analysis: Statistically analyze the visual ratings and other collected data to determine
the effect of different UAN concentrations on crop injury and growth.

Visualizations
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Caption: Nitrogen transformation and loss pathways from UAN fertilizer in the soil.
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Caption: Troubleshooting workflow for diagnosing poor NUE in UAN experiments.
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Click to download full resolution via product page

Caption: Decision tree for selecting an appropriate UAN application strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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